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Compound Name:
(hexyl)lamine

Cat. No.: B13273585

Get Quote

Executive Summary & Chemical Identity

(4-Chlorophenyl)methylamine (CAS: 104-86-9), widely known as 4-Chlorobenzylamine, acts as
a critical C7-building block in medicinal chemistry.[1] Unlike anilines where the nitrogen is
conjugated to the ring, this compound is a benzylic amine. The methylene spacer (

) insulates the amino group from the aromatic

-system, resulting in basicity and nucleophilicity comparable to alkyl amines, albeit modulated
by the inductive effect of the para-chloro substituent.

This guide delineates the physicochemical behavior, handling protocols, and synthetic utility of
the free base and its hydrochloride salt, providing a grounded reference for drug development

workflows.
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Attribute Details

IUPAC Name (4-Chlorophenyl)methanamine

Common Name 4-Chlorobenzylamine

CAS Number 104-86-9 (Free Base) / 42365-43-5 (HCI Salt)

Molecular Formula

Molecular Weight 141.60 g/mol

SMILES NCclccc(Cl)ccl

Physicochemical Core: The Structural Narrative
Electronic Structure & Basicity

The defining feature of 4-chlorobenzylamine is the interplay between the basic primary amine
and the electron-withdrawing chlorine atom.

e The "Insulation" Effect: Because the nitrogen is separated from the benzene ring by a
methylene group, the lone pair does not participate in resonance with the aromatic ring.
Consequently, it is significantly more basic (

) than 4-chloroaniline (
).

 Inductive Modulation: The para-chloro group exerts a weak electron-withdrawing inductive
effect (-1) through the

-framework. This lowers the
slightly compared to unsubstituted benzylamine (

), making the nitrogen marginally less nucleophilic but still highly reactive toward
electrophiles.

Key Physical Constants (Experimental & Predicted)

Data aggregated from verified supplier COAs and spectral databases.
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Property Value Context/Notes
) Liquid (Colorless to Pale The free base is a liquid at RT.
Physical State
Yellow) [2][3][4]
) ) o Note: HCI salt melts at ~255-
Melting Point N/A (Liquid)
258°C.
N ) High boiling point due to H-
Boiling Point 215 °C )
bonding.
Density 1.164 g/mL (at 25 °C) Denser than water.[2]

Useful for purity checks without
HPLC.

Refractive Index

Strong base; exists as cation

(Conj. Acid) at physiological pH.
Moderate lipophilicity; crosses
LogP 1.7-19 )
BBB readily.
- _ Miscible in most organic
Solubility DCM, MeOH, DMSO (High)
solvents.
- o Forms an emulsion; requires
Water Solubility Low / Immiscible

pH < 7 to dissolve.

Handling, Stability & Storage Protocols
The Carbon Dioxide Hazard

As a strong primary amine, the free base is air-sensitive specifically regarding

. It readily reacts with atmospheric carbon dioxide to form carbamate salts (white crusts), which
can compromise stoichiometry in precise synthesis.

Protocol: Handling the Free Base

 Inert Atmosphere: Always dispense under Nitrogen or Argon.
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o Visual Check: If the liquid is cloudy or has white solids, filter through a dry celite pad under
inert gas before use.

» Storage: Store at 2—8°C in amber glass.

Salt Formation for Long-Term Stability

For shelf-stability, converting the liquid free base to the Hydrochloride Salt (4-
Chlorobenzylamine HCI) is recommended. The salt is a hon-hygroscopic solid that is easy to
weigh.

Standard Operating Procedure (SOP): Salt Formation

Dissolve 10 g of 4-chlorobenzylamine (Free Base) in 50 mL of diethyl ether or MTBE.

Cool to 0°C in an ice bath.

Dropwise add 4M HCI in Dioxane (or bubble dry HCI gas).

A white precipitate forms immediately.

Filter and wash with cold ether. Dry under vacuum.

Result: Stable white solid, MP >250°C.

Spectroscopic Characterization

Identity verification is crucial before deploying the reagent in synthesis.

Nuclear Magnetic Resonance ( NMR)
Solvent:
(Free Base)

e 7.20 - 7.30 ppm (m, 4H): Aromatic protons. The AA'BB' system characteristic of para-
substitution often appears as two "doublets" (roofing effect).

e 3.85 ppm (s, 2H): Benzylic methylene (
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). This is the diagnostic peak.
e 1.45 ppm (bs, 2H): Amine protons (

). Chemical shift varies with concentration and moisture.

Infrared Spectroscopy (FT-IR)
e 3300 - 3400

: N-H stretching (primary amine doublet).

e 1090

: Aryl-Cl stretch (strong diagnostic band).

Analytical Workflow: HPLC Purity Assessment

Due to the lack of conjugation on the nitrogen, UV detection is driven by the chlorobenzene
chromophore.

Methodology: Reverse-Phase HPLC
e Column: C18 (e.g., Agilent Zorbax Eclipse Plus),

, 3.5

e Mobile Phase A: Water + 0.1% Trifluoroacetic acid (TFA) or Phosphoric Acid.
o Note: Acid is required to protonate the amine and prevent tailing.

» Mobile Phase B: Acetonitrile (MeCN).[5]

e Gradient: 10% B to 90% B over 15 minutes.

e Flow Rate: 1.0 mL/min.[5]

e Detection: UV @ 220 nm (Chlorobenzene absorption) and 254 nm.
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e Retention Time: Expect elution around 4-6 minutes depending on dead volume; the
protonated amine is relatively polar but the chlorophenyl group adds retention.

Synthetic Utility & Reactivity Profile[1][13]

4-Chlorobenzylamine is a versatile nucleophile. Its reactivity is defined by the primary amine,
allowing it to serve as a scaffold for amides, secondary amines, and heterocycles.

Reaction Pathways Diagram

The following diagram illustrates the primary synthetic divergences for drug development.
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Figure 1: Synthetic divergence of 4-Chlorobenzylamine. The pathway to secondary amines via
reductive amination is the most common route in medicinal chemistry optimization.

Critical Reaction: Reductive Amination

Context: Used to install the 4-chlorobenzyl group onto a core scaffold. Protocol:
¢ Mix 4-chlorobenzylamine (1.0 eq) and the target aldehyde (1.0 eq) in DCE (Dichloroethane).
e Add Sodium Triacetoxyborohydride (STAB, 1.5 eq).

e Stir at RT for 2—4 hours.
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» Why STAB? It is mild enough to leave the imine unreduced while reducing the protonated
iminium ion, preventing over-alkylation.

Safety & Toxicology (SDS Summary)
e GHS Classification: Skin Corrosion/Irritation (Category 1B) - Corrosive.
o Hazard Statements: H314 (Causes severe skin burns and eye damage).

o PPE Requirement: Nitrile gloves, chemical splash goggles, and a face shield. Work inside a
fume hood.

» First Aid: In case of skin contact, wash immediately with polyethylene glycol 400, then plenty
of water. The amine is lipophilic and penetrates skin; water alone may be slow to remove it.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Application of (4-Chlorophenyl)methylamine[1]]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b13273585/docs#technical-monograph-
physicochemical-profiling-application-of-4-chlorophenyl-methylamine-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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